Cas no 51699-42-4 (Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat)

• Product Name: Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat
• CAS No: 51699-42-4
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 5074577
• Update Time: 2023-08-25

Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat Chemical and Physical Properties

Names and Identifiers

• Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat

• Inchi： 1S/C11H13FO3/c1-2-15-11(14)7-10(13)8-4-3-5-9(12)6-8/h3-6,10,13H,2,7H2,1H3
• InChI Key： AAITWFUEXQRSAI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes